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Compound of Interest

Compound Name: cis-3-Hexenyl pyruvate

Cat. No.: B1588155 Get Quote

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides crucial safety and logistical information for the handling and disposal

of cis-3-Hexenyl pyruvate (CAS: 68133-76-6). Adherence to these procedures is essential for

ensuring a safe laboratory environment and the integrity of your research. While cis-3-Hexenyl
pyruvate is not classified as a hazardous substance under the Globally Harmonized System

(GHS) according to a majority of reports, it is categorized as a combustible liquid and requires

careful handling.[1]

Essential Personal Protective Equipment (PPE)
The following table outlines the minimum required PPE for handling cis-3-Hexenyl pyruvate.

The selection of appropriate PPE is the first line of defense against potential exposure and

contamination.
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PPE Category Item Specifications Rationale

Eye Protection

Safety Glasses with

Side Shields or

Goggles

ANSI Z87.1-rated

Protects against

splashes and

aerosols.

Hand Protection Nitrile Gloves
Chemical-resistant,

disposable
Prevents skin contact.

Body Protection Laboratory Coat
Standard, long-

sleeved

Protects skin and

personal clothing.

Foot Protection Closed-toe Shoes
Protects feet from

spills.

Operational Plan: Step-by-Step Handling
Procedures
Follow these procedural steps to ensure the safe handling of cis-3-Hexenyl pyruvate from

reception to experimental use.

Receiving and Inspection: Upon receipt, visually inspect the container for any signs of

damage or leakage. Verify that the label correctly identifies the contents as cis-3-Hexenyl
pyruvate.

Storage: Store the container in a cool, dry, well-ventilated area away from heat, sparks, and

open flames.[2] It is classified as a Storage Class 10 combustible liquid. Keep the container

tightly closed when not in use.

Preparation for Use: Before handling, ensure that a safety shower and eyewash station are

readily accessible. Prepare your workspace by removing any unnecessary items and

ensuring a clean, uncluttered area.

Aliquoting and Transfer: When transferring the liquid, do so in a well-ventilated area,

preferably within a fume hood to minimize inhalation of any vapors. Use appropriate tools

such as pipettes or graduated cylinders. Avoid direct contact with the liquid.
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Experimental Use: During experimental procedures, maintain a safe distance from ignition

sources. If heating is required, use a controlled heating method such as a water bath or

heating mantle; avoid open flames.

Post-Experiment: After use, securely close the primary container. Clean any contaminated

surfaces with an appropriate solvent and dispose of cleaning materials as hazardous waste.

Disposal Plan: Managing cis-3-Hexenyl Pyruvate
Waste
Proper disposal of chemical waste is critical to environmental and workplace safety.

Waste Segregation: All materials contaminated with cis-3-Hexenyl pyruvate, including

unused product, contaminated PPE (gloves, etc.), and cleaning materials, must be collected

in a designated, labeled hazardous waste container.

Container Labeling: The waste container must be clearly labeled as "Hazardous Waste" and

include the full chemical name: "cis-3-Hexenyl pyruvate".

Storage of Waste: Store the hazardous waste container in a designated, secure area away

from general laboratory traffic and incompatible materials.

Disposal: Arrange for the disposal of the hazardous waste through your institution's

environmental health and safety (EHS) office or a licensed chemical waste disposal

contractor. Do not dispose of cis-3-Hexenyl pyruvate down the drain or in general trash.

Visualizing Safe Handling and PPE Selection
The following diagrams illustrate the key workflows for safe handling and the decision-making

process for selecting appropriate PPE.
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Safe Handling Workflow for cis-3-Hexenyl Pyruvate
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Caption: Workflow for handling cis-3-Hexenyl pyruvate.
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PPE Selection Logic for cis-3-Hexenyl Pyruvate
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Caption: Logic for selecting appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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